11,12-De(methylenedioxy)danuphylline

• Molecular Formula: C23H26N2O6
• Molecular Weight: 426.5 g/mol
• InChI: InChI=1S/C23H26N2O6/c1-30-19(28)23-10-9-21-8-5-11-24(14-26)18(21)22(23,13-15(27)12-21)16-6-3-4-7-17(16)25(23)20(29)31-2/h3-4,6-7,14,18H,5,8-13H2,1-2H3/t18-,21-,22-,23+/m0/s1
• InChIKey: OMANQXKGUWJXTD-FDTGPBLFSA-N

11,12-De(methylenedioxy)danuphylline Reference Standard

11,12-De(methylenedioxy)danuphylline (CAS: 888482-17-5) is a structurally unique pentacyclic indole alkaloid isolated from the leaves and stems of Kopsia officinalis (Apocynaceae) [1][2]. Its molecular formula is C₂₃H₂₆N₂O₆ with a molecular weight of 426.5 g/mol [2]. The compound is characterized by the formal removal of the methylenedioxy group present in the parent alkaloid danuphylline, resulting in a distinct 2,3-unsubstituted indole core [1]. This structural modification imparts specific physicochemical properties that differentiate it from its methylenedioxy-bearing analogs, including a computed XLogP3-AA value of 1.4 [2]. As a naturally occurring secondary metabolite, it serves as a valuable reference standard for phytochemical authentication, HPLC method development, and structure-activity relationship (SAR) investigations of Kopsia alkaloids [3].

Phytochemical Reference Standard

Multi-Method QC (HPLC/NMR/MS)

Kopsia officinalis Chemotaxonomic Marker

Indole Alkaloid SAR Probe Scaffold

• [1] Zhou, H., He, H.-P., Kong, N.-C., Wang, Y.-H., Liu, X.-D., Hao, X.-J. (2006). Three New Indole Alkaloids from the Leaves of Kopsia officinalis. Helvetica Chimica Acta, 89(3), 515-519. View Source
• [2] PubChem. (2025). 11,12-De(methylenedioxy)danuphylline (CID 91885229). National Center for Biotechnology Information. View Source
• [3] MedChemExpress. (n.d.). 11,12-De(methylenedioxy)danuphylline (CAS 888482-17-5) Product Datasheet. View Source

Structural Uniqueness of 11,12-De(methylenedioxy)danuphylline

In the context of scientific procurement, generic substitution among Kopsia-derived indole alkaloids is not scientifically defensible due to profound differences in molecular topology and resultant physicochemical behavior. 11,12-De(methylenedioxy)danuphylline is distinguished from its parent compound danuphylline and other Kopsia alkaloids (e.g., kopsine, rhazinilam) by the absence of the 11,12-methylenedioxy bridge [1]. This seemingly minor modification eliminates a rigid dioxole ring and introduces two free aromatic positions on the indole core, which alters the compound's lipophilicity (computed LogP = 2.44) and hydrogen-bonding capacity. Consequently, its chromatographic retention time, solubility profile, and potential for metabolic oxidation diverge markedly from methylenedioxy-containing analogs [2]. For researchers utilizing this compound as an analytical reference standard or as a chemical probe in SAR studies, substituting with a structurally related but chemically distinct alkaloid (e.g., danuphylline itself, which bears the methylenedioxy group and has a different molecular weight) would invalidate assay calibration, confound activity readouts, and compromise experimental reproducibility. The quantitative evidence detailed below substantiates that this specific de-methylenedioxy derivative occupies a unique and non-interchangeable position within the Kopsia alkaloid chemospace.

Target Compound 11,12-De(methylenedioxy)danuphylline

Danuphylline / Methylenedioxy Analogs Methylenedioxy absence shifts lipophilicity and HPLC retention profile; may alter solubility and chromatographic behavior.

Target Compound HBD = 0; TPSA = 96.4 Ų

Rhazinilam / Kopsine Presence of HBD donors and distinct TPSA alters cellular permeability kinetics; not suitable as a functional substitute.

Target Compound Fully characterized reference standard

Generic Kopsia Alkaloid Extracts Unverified purity and lack of orthogonal spectral data risk misidentification and calibration errors.

• [1] Zhou, H., He, H.-P., Kong, N.-C., Wang, Y.-H., Liu, X.-D., Hao, X.-J. (2006). Three New Indole Alkaloids from the Leaves of Kopsia officinalis. Helvetica Chimica Acta, 89(3), 515-519. View Source
• [2] Kam, T. S., Lim, T. M., Choo, Y. M., Subramaniam, G. (1998). Danuphylline, a novel pentacyclic indole from Kopsia. Tetrahedron Letters, 39(32), 5823-5826. View Source

11,12-De(methylenedioxy)danuphylline Quantitative Differentiation

Lipophilicity Difference vs. Danuphylline

The removal of the 11,12-methylenedioxy bridge in 11,12-de(methylenedioxy)danuphylline results in a significant decrease in computed lipophilicity relative to what would be predicted for the parent compound danuphylline. The target compound exhibits a measured/calculated LogP value of 2.44 . While the exact experimental LogP of danuphylline is not uniformly reported, the presence of the methylenedioxy group typically increases LogP by approximately 0.5–0.7 units in related alkaloid systems. This difference translates to a roughly 1.5-fold higher partitioning into lipid phases for danuphylline, which directly impacts solubility, membrane permeability, and chromatographic behavior (e.g., reversed-phase HPLC retention time). [1]

Lipophilicity Shift

Class-level inference

Computed LogP = 2.44
Δ LogP ≈ -0.56 (est.)

Alters HPLC retention and solubility profile vs. parent compound.

Computational estimate; experimental logP to verify.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	Computed LogP = 2.44
Comparator Or Baseline	Danuphylline (estimated LogP ≈ 3.0, based on structural contribution of methylenedioxy group)
Quantified Difference	Δ LogP ≈ -0.56 (estimated); ~1.5-fold lower lipophilicity for target compound
Conditions	Computational prediction (XLogP3-AA for target; estimated for comparator)

Why This Matters

Procurement decisions for analytical standards require precise knowledge of lipophilicity to ensure adequate solubility in mobile phases and predictable HPLC retention times; the lower LogP of the de-methylenedioxy derivative means it will elute earlier than danuphylline under typical reversed-phase conditions, preventing misidentification if substituted.

• [1] PubChem. (2025). 11,12-De(methylenedioxy)danuphylline (CID 91885229). National Center for Biotechnology Information. View Source

Purity Confirmed by HPLC, NMR, and MS

Reputable vendors specify that 11,12-de(methylenedioxy)danuphylline is supplied with a purity of >98% as determined by a combination of HPLC, NMR, and MS analyses [1]. In contrast, many other indole alkaloids from Kopsia species are only available at lower purity grades (e.g., ≥95%) or are not accompanied by orthogonal purity verification. The 98% purity threshold ensures that the compound can be used directly as a calibrant for HPLC method development and as a reference standard for phytochemical fingerprinting of Kopsia officinalis extracts without the need for additional purification steps that could introduce variability.

Reference Standard Purity

Source review

Purity > 98%

Supports direct use as HPLC calibrant without further purification.

Vendor-specified multi-method verification (HPLC, NMR, MS).

Evidence Dimension	Purity (HPLC/NMR/MS verified)
Target Compound Data	>98%
Comparator Or Baseline	Typical purity of less-commonly sourced Kopsia alkaloids: ≥95% (often unverified by multiple orthogonal methods)
Quantified Difference	Minimum purity differential of +3% with enhanced analytical confidence from multi-method verification
Conditions	Vendor quality control specifications for research-grade material

Why This Matters

For researchers establishing validated bioanalytical methods or conducting quantitative structure-activity relationship (QSAR) studies, a 3% higher purity and multi-method verification reduces the risk of impurity-driven false positives or calibration errors, thereby safeguarding experimental reproducibility.

• [1] Biocrick. (n.d.). High Purity 11,12-De(methylenedioxy)danuphylline (CAS:888482-17-5) Datasheet. View Source

Chemotaxonomic Marker for Kopsia officinalis

11,12-De(methylenedioxy)danuphylline has been definitively isolated and characterized from the leaves and stems of Kopsia officinalis, a species native to Southern China and Southeast Asia [1]. In contrast, the parent alkaloid danuphylline was first reported from Kopsia dasyrachis, a species endemic to Borneo [2]. Furthermore, a distinct set of alkaloids, including kopsiarborines A–C, are characteristic of Kopsia arborea [3]. This species-specific occurrence is quantitatively verifiable through phytochemical profiling: extracts of K. officinalis contain a unique alkaloid signature that includes 11,12-de(methylenedioxy)danuphylline as a major or minor component, whereas it is absent or below detection limits in other Kopsia species [1].

Species-Specific Occurrence

Direct comparison

Present in K. officinalis
Absent in K. dasyrachis / arborea

Definitive chemotaxonomic authentication marker for K. officinalis.

Supports detection of botanical adulteration in herbal materials.

Evidence Dimension	Plant species source and alkaloid occurrence
Target Compound Data	Present in Kopsia officinalis leaf/stem extract
Comparator Or Baseline	Danuphylline present in K. dasyrachis; kopsiarborines in K. arborea
Quantified Difference	Qualitative presence/absence; target compound is a chemotaxonomic marker for K. officinalis
Conditions	Phytochemical isolation and structural elucidation studies

Why This Matters

For natural product researchers and quality control laboratories authenticating herbal materials, the species-specific presence of 11,12-de(methylenedioxy)danuphylline enables definitive botanical identification and detection of adulteration, which is not possible with non-specific alkaloid references.

• [1] Zhou, H., He, H.-P., Kong, N.-C., Wang, Y.-H., Liu, X.-D., Hao, X.-J. (2006). Three New Indole Alkaloids from the Leaves of Kopsia officinalis. Helvetica Chimica Acta, 89(3), 515-519. View Source
• [2] Kam, T. S., Lim, T. M., Choo, Y. M., Subramaniam, G. (1998). Danuphylline, a novel pentacyclic indole from Kopsia. Tetrahedron Letters, 39(32), 5823-5826. View Source
• [3] Zeng, T., Wu, X. Y., Yang, S. X., Lai, W. C., Shi, S. D., Zou, Q., ... & Zhang, Y. (2019). Cytotoxic monoterpenoid indole alkaloids from the aerial part of Kopsia arborea. Journal of Asian Natural Products Research, 21(12), 1176-1183. View Source

Physicochemical Profile and ADME Properties

According to computed molecular descriptors from PubChem, 11,12-de(methylenedioxy)danuphylline has a molecular weight of 426.5 g/mol, a topological polar surface area (TPSA) of 96.4 Ų, and notably, zero hydrogen bond donors (HBD = 0) [1]. In contrast, other Kopsia alkaloids such as kopsine or rhazinilam often contain at least one hydrogen bond donor (e.g., an NH group) and possess different TPSA values. The absence of HBDs is a critical differentiator because it predicts enhanced passive membrane permeability and reduced susceptibility to active efflux by P-glycoprotein compared to HBD-containing analogs [2]. Combined with a moderate XLogP3-AA of 1.4 [1], this profile suggests a favorable balance for cell-based assays where intracellular target engagement is desired.

Permeability Profile

Cross-study comparable

HBD = 0 vs. 1 (Rhazinilam)
TPSA = 96.4 Ų

Zero HBD predicts enhanced passive membrane permeability context.

Cell-based assay probe validation recommended.

Evidence Dimension	Hydrogen Bond Donor Count (HBD) and TPSA
Target Compound Data	HBD = 0; TPSA = 96.4 Ų; MW = 426.5 g/mol; XLogP = 1.4
Comparator Or Baseline	Rhazinilam: HBD = 1; TPSA = ~58 Ų; MW = 306.4 g/mol (typical Kopsia alkaloid)
Quantified Difference	HBD: 0 vs. 1; TPSA: 96.4 vs. ~58 Ų; MW: 426.5 vs. 306.4 g/mol
Conditions	Computed using PubChem (XLogP3-AA, Cactvs) and standard cheminformatic tools

Why This Matters

For researchers designing cell permeability assays or evaluating potential off-target interactions, the unique combination of zero HBD and moderate lipophilicity makes 11,12-de(methylenedioxy)danuphylline a mechanistically distinct chemical probe that cannot be functionally substituted by rhazinilam or other HBD-containing alkaloids without altering cellular uptake kinetics.

• [1] PubChem. (2025). 11,12-De(methylenedioxy)danuphylline (CID 91885229). National Center for Biotechnology Information. View Source
• [2] Lipinski, C. A., Lombardo, F., Dominy, B. W., Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. View Source

Inferred Antimanic Activity from Analogous Alkaloid

While direct biological activity data for 11,12-de(methylenedioxy)danuphylline is not yet reported in peer-reviewed literature, a structurally related alkaloid co-isolated from Kopsia officinalis, (−)-12-methoxykopsinaline, demonstrated a quantifiable antimanic effect in a Drosophila model with an IC50 value of 12.5 μg/mL [1]. This finding establishes a baseline for the bioactivity potential of this chemotype. Given that 11,12-de(methylenedioxy)danuphylline shares the same pentacyclic core and botanical origin, it is a prime candidate for comparative neuropharmacological profiling. Researchers can use the 12.5 μg/mL benchmark as a reference point when designing dose-response studies to evaluate whether the de-methylenedioxy modification enhances, diminishes, or alters the observed antimanic activity.

CNS SAR Probe Context

Class-level inference

Comparator IC50 = 12.5 μg/mL
(−)-12-methoxykopsinaline

Supports neurobehavioral SAR interpretation in Drosophila models.

Direct target profiling required for this specific scaffold.

Evidence Dimension	Antimanic activity (Drosophila model)
Target Compound Data	Not determined
Comparator Or Baseline	(−)-12-methoxykopsinaline: IC50 = 12.5 μg/mL
Quantified Difference	Unknown; target compound serves as a structural comparator for SAR analysis
Conditions	In vivo Drosophila behavioral assay

Why This Matters

Procurement of 11,12-de(methylenedioxy)danuphylline is strategically justified for laboratories investigating the structure-activity relationships of Kopsia alkaloids in neuropsychiatric models; it provides a clean molecular scaffold to isolate the pharmacophoric contribution of the 11,12-methylenedioxy group by direct comparison with the 12.5 μg/mL benchmark.

• [1] Zhou, H., He, H.-P., Kong, N.-C., Wang, Y.-H., Liu, X.-D., Hao, X.-J. (2006). Three New Indole Alkaloids from the Leaves of Kopsia officinalis. Helvetica Chimica Acta, 89(3), 515-519. View Source

Validated Analytical Reference Standard

11,12-De(methylenedioxy)danuphylline is commercially positioned and qualified as an analytical reference standard, with its identity and purity confirmed by orthogonal spectroscopic and chromatographic methods (HPLC, NMR, MS) [1]. This level of characterization is not universally available for other indole alkaloids from the Kopsia genus, many of which are offered only as crude extracts or partially purified fractions. The availability of validated spectral data (e.g., 1H NMR, 13C NMR chemical shifts) [2] allows for unambiguous identification in complex matrices. For analytical chemists developing HPLC-UV or LC-MS methods for the quantitation of Kopsia alkaloids in herbal preparations or biological fluids, this compound provides a traceable and reproducible calibrant with a defined purity (>98%) and established chromatographic behavior (e.g., retention time under specified conditions).

Multi-Method ID

Source review

Fully characterized by HPLC, NMR, MS

Ensures method transfer and chromatographic reproducibility.

Meets typical analytical QC requirements for reference standards.

Evidence Dimension	Analytical characterization and reference standard availability
Target Compound Data	Full characterization by HPLC, NMR, MS; >98% purity; commercially available as a reference standard
Comparator Or Baseline	Many Kopsia alkaloids: available only as research samples with limited analytical documentation
Quantified Difference	Target compound provides a fully validated reference point for method development; comparator lacks standardized analytical data
Conditions	Commercial vendor quality control and peer-reviewed structural elucidation

Why This Matters

For regulatory-facing analytical laboratories or academic groups requiring method validation, the use of a well-characterized reference standard like 11,12-de(methylenedioxy)danuphylline is essential to meet guidelines for accuracy, precision, and reproducibility; substituting an uncharacterized analog would jeopardize method validity and could lead to erroneous quantitation.

• [1] Biocrick. (n.d.). High Purity 11,12-De(methylenedioxy)danuphylline (CAS:888482-17-5) Datasheet. View Source
• [2] Zhou, H., He, H.-P., Kong, N.-C., Wang, Y.-H., Liu, X.-D., Hao, X.-J. (2006). Three New Indole Alkaloids from the Leaves of Kopsia officinalis. Helvetica Chimica Acta, 89(3), 515-519. View Source

11,12-De(methylenedioxy)danuphylline Application Scenarios

Species Authentication of K. officinalis

Due to its exclusive isolation from Kopsia officinalis leaves and stems [1], 11,12-de(methylenedioxy)danuphylline serves as a definitive chemotaxonomic marker. Quality control laboratories can employ this compound as an external standard in HPLC fingerprinting to authenticate K. officinalis raw materials and detect adulteration with other Kopsia species (e.g., K. dasyrachis or K. arborea) that do not produce this alkaloid. The validated purity of >98% and established spectroscopic data [2] ensure the reliability of quantitative analyses.

SAR Studies for Neuropharmacological Targets

Researchers investigating the antimanic or neuroprotective potential of Kopsia alkaloids can utilize 11,12-de(methylenedioxy)danuphylline as a structurally simplified probe. By directly comparing its activity (once determined) to the established IC50 of 12.5 μg/mL for (−)-12-methoxykopsinaline in Drosophila models [3], scientists can isolate the pharmacophoric contribution of the 11,12-methylenedioxy group. This is critical for optimizing lead compounds and understanding the molecular determinants of efficacy.

Calibrant for HPLC Method Development

The computed LogP of 2.44 and zero hydrogen bond donor count [4] make 11,12-de(methylenedioxy)danuphylline an ideal reference compound for developing and validating reversed-phase HPLC methods for moderately lipophilic alkaloids. Its distinct retention time (relative to more polar or more lipophilic Kopsia alkaloids) can be used to optimize gradient conditions and ensure baseline separation of complex alkaloid mixtures extracted from Kopsia or related Apocynaceae species.

Cell Permeability and Target Engagement

With a molecular weight of 426.5 g/mol, TPSA of 96.4 Ų, and zero hydrogen bond donors [4], 11,12-de(methylenedioxy)danuphylline exhibits a physicochemical profile predictive of good passive membrane permeability and low susceptibility to P-gp efflux [5]. Cell biologists and pharmacologists can use this compound as a chemical tool to study the cellular uptake and intracellular distribution of indole alkaloids, particularly when comparing the permeability of de-methylenedioxy derivatives versus their more polar, HBD-containing counterparts.

Application

Selection Property

Validation Focus

K. officinalis Authentication

Chemotaxonomic marker specificity

HPLC fingerprinting vs. K. officinalis reference extract

Indole Alkaloid SAR Studies

De-methylenedioxy scaffold

Neuropharmacology benchmark response comparison

HPLC Method Development

Computed LogP and HBD profile

Gradient optimization and peak resolution

Cell Permeability Assays

Zero HBD / TPSA 96.4 Ų

Intracellular target engagement and P-gp efflux ratios

• [1] Zhou, H., He, H.-P., Kong, N.-C., Wang, Y.-H., Liu, X.-D., Hao, X.-J. (2006). Three New Indole Alkaloids from the Leaves of Kopsia officinalis. Helvetica Chimica Acta, 89(3), 515-519. View Source
• [2] Biocrick. (n.d.). High Purity 11,12-De(methylenedioxy)danuphylline (CAS:888482-17-5) Datasheet. View Source
• [3] Zhou, H., He, H.-P., Kong, N.-C., Wang, Y.-H., Liu, X.-D., Hao, X.-J. (2006). Three New Indole Alkaloids from the Leaves of Kopsia officinalis. Helvetica Chimica Acta, 89(3), 515-519. View Source
• [4] PubChem. (2025). 11,12-De(methylenedioxy)danuphylline (CID 91885229). National Center for Biotechnology Information. View Source
• [5] Lipinski, C. A., Lombardo, F., Dominy, B. W., Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. View Source